Cas no 2089277-80-3 (3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride)

• Product Name: 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride
• CAS No: 2089277-80-3
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 4636635
• Update Time: 2025-06-08

3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride
• E73257
• 3-methoxy-3-(trifluoromethyl)pyrrolidine;hydrochloride
• Z2786036017
• 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c1-11-5(6(7,8)9)2-3-10-4-5;/h10H,2-4H2,1H3;1H
• InChI Key： RVDAWVAMCGEYDM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CNCC1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 21.3

Additional information on 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride

Introduction to 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 2089277-80-3)

3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 2089277-80-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a methoxy group and a trifluoromethyl substituent on a pyrrolidine ring, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological applications.

The pyrrolidine core is a common motif in many bioactive molecules, known for its ability to mimic certain natural amino acid structures and interact with biological targets effectively. The introduction of a trifluoromethyl group at the 3-position of the pyrrolidine ring significantly influences the electronic properties of the molecule, potentially enhancing its binding affinity and metabolic stability. Additionally, the presence of a methoxy group at the same position adds another layer of functional diversity, allowing for further chemical modifications and derivatization.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is widely recognized for its ability to increase lipophilicity, metabolic stability, and binding affinity to biological targets. This has led to its extensive use in the development of modern pharmaceuticals. The combination of these features in 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride makes it an intriguing compound for investigating potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of novel treatments for various diseases. Researchers have been exploring its utility in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motifs present in this molecule suggest that it may interact with enzymes and receptors involved in these pathways, offering a basis for further investigation.

Recent studies have begun to uncover the pharmacological properties of derivatives similar to 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride. For instance, researchers have reported on the synthesis and characterization of analogs that exhibit significant anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. These findings provide a strong rationale for investigating the original compound's potential therapeutic benefits.

The synthesis of 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it more feasible to incorporate this moiety into complex molecules with greater ease.

In terms of analytical characterization, various techniques are employed to confirm the structure and purity of 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, is essential for elucidating the molecular structure. Mass spectrometry (MS) provides confirmation of the molecular weight and fragmentation patterns, while high-performance liquid chromatography (HPLC) ensures purity standards are met.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary studies suggest that it may exhibit favorable properties such as good oral bioavailability and moderate metabolic clearance rates. These characteristics are crucial for determining its suitability for clinical development. Further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile.

One notable advantage of 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride is its versatility as a building block for more complex drug candidates. By modifying different functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. This approach allows for rapid screening and optimization of lead compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it attractive for use in agrochemicals and specialty chemicals as well. For example, derivatives containing similar motifs have shown promise as herbicides or pesticides due to their ability to interact with biological targets in plants or pests.

As research continues to evolve, new methodologies and technologies are being developed to enhance the study of compounds like 3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride. Computational chemistry plays a significant role in predicting molecular interactions and optimizing drug design. Additionally, advances in biocatalysis offer new ways to synthesize complex molecules efficiently.

In conclusion,3-Methoxy-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 2089277-80-3) represents a promising area of research with significant potential across multiple therapeutic domains. Its unique structural features combined with favorable pharmacological properties make it an attractive candidate for further exploration. As our understanding of biological systems continues to grow，this compound will likely play an important role in future drug development efforts.